2-(3-Methoxypiperidin-1-yl)butanoic acid
Description
2-(3-Methoxypiperidin-1-yl)butanoic acid is a synthetic organic compound characterized by a butanoic acid backbone substituted with a 3-methoxypiperidin-1-yl group. The piperidine ring, a six-membered heterocycle containing one nitrogen atom, is functionalized with a methoxy (-OCH₃) group at the 3-position.
Properties
CAS No. |
1594694-62-8 |
|---|---|
Molecular Formula |
C10H19NO3 |
Molecular Weight |
201.26 g/mol |
IUPAC Name |
2-(3-methoxypiperidin-1-yl)butanoic acid |
InChI |
InChI=1S/C10H19NO3/c1-3-9(10(12)13)11-6-4-5-8(7-11)14-2/h8-9H,3-7H2,1-2H3,(H,12,13) |
InChI Key |
CDRDMARSTDDFDI-UHFFFAOYSA-N |
SMILES |
CCC(C(=O)O)N1CCCC(C1)OC |
Canonical SMILES |
CCC(C(=O)O)N1CCCC(C1)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The compound belongs to a broader class of substituted butanoic acids, which include phenoxy derivatives and heterocyclic analogs. Below is a detailed comparison with structurally or functionally related compounds:
Structural Comparison
Research Findings and Hypotheses
- Receptor Interaction: Computational docking studies propose that the piperidine nitrogen in 2-(3-Methoxypiperidin-1-yl)butanoic acid may form hydrogen bonds with auxin receptors (TIR1/AFB), similar to IAA’s carboxylate group. However, steric hindrance from the methoxy group could reduce binding efficiency compared to MCPB .
- Toxicity Profile: Unlike chlorinated phenoxy acids (e.g., 2,4-DB), the absence of halogens in 2-(3-Methoxypiperidin-1-yl)butanoic acid may reduce environmental persistence and toxicity risks.
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